(E)-N-(1,3-benzodioxol-5-yl)-3-(2,4-dimethylphenyl)prop-2-enamide

• IUPAC Name: (E)-N-(1,3-benzodioxol-5-yl)-3-(2,4-dimethylphenyl)prop-2-enamide
• InChI: InChI=1S/C18H17NO3/c1-12-3-4-14(13(2)9-12)5-8-18(20)19-15-6-7-16-17(10-15)22-11-21-16/h3-10H,11H2,1-2H3,(H,19,20)/b8-5+
• InChI Key: IUEHZBNNNDWSIJ-VMPITWQZSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C=CC(=O)NC2=CC3=C(C=C2)OCO3)C
• Isomeric SMILES: CC1=CC(=C(C=C1)/C=C/C(=O)NC2=CC3=C(C=C2)OCO3)C
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol

Description

(E)-N-(1,3-benzodioxol-5-yl)-3-(2,4-dimethylphenyl)prop-2-enamide, also known as MDMP, is a synthetic compound that belongs to the family of phenylpropenes. It is structurally similar to the popular recreational drug MDMA, also known as ecstasy, but has not been approved for human consumption. MDMP is primarily used for scientific research purposes, and its potential applications are still being explored.

Scientific Research Applications

Synthesis and Characterization

Studies have developed methodologies for the synthesis and characterization of compounds structurally related to "(E)-N-(1,3-benzodioxol-5-yl)-3-(2,4-dimethylphenyl)prop-2-enamide". For instance, the crystal structure of a related compound was determined through spectral analysis and X-ray diffraction, highlighting the importance of such compounds in understanding molecular interactions and stabilization mechanisms within crystalline structures (Sharma et al., 2016). Furthermore, the synthesis of sequential polyamide by direct polycondensation was explored, showcasing a method for creating polymers with potential applications in various industries (Ueda et al., 1991).

Biological Evaluation

Research on compounds with similar structures has been conducted to evaluate their biological activities. For example, novel benzenesulfonamide derivatives were synthesized and assessed for their antitumor activity against certain cancer cell lines, illustrating the potential of these compounds in medicinal chemistry and cancer therapy (Fahim & Shalaby, 2019). Additionally, the anticonvulsant activity of 4-amino-N-(2,6-dimethylphenyl)benzamide, a structurally related compound, was investigated, showing significant efficacy in animal models and highlighting the therapeutic potential of these compounds in treating seizures (Robertson et al., 1987).

Materials Science Applications

The research extends into materials science, where the synthesis of ordered polyamide by direct polycondensation was studied. This research could pave the way for the development of new materials with specific structural and physical properties for use in various technological applications (Ueda & Sugiyama, 1994).